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Compound of Interest

Compound Name: Tris(3,5-xylenyl)phosphate

CAS No.: 25653-16-1

Cat. No.: B042654

Get Quote

Executive Summary
This guide details the application of Tris(3,5-xylenyl)phosphate (CAS: 25653-16-1), a specific

isomer of Trixylenyl Phosphate (TXP), as a functional additive in Polyvinyl Chloride (PVC) and

engineering thermoplastics. Unlike generic tricresyl phosphates (TCP), the 3,5-xylenyl isomer

offers a critical safety advantage: the absence of ortho-methyl substitution eliminates the

pathway for organophosphate-induced delayed neuropathy (OPIDN). This application note

provides formulation protocols, mechanistic insights, and safety validation data for researchers

requiring high thermal stability and flame retardancy without the neurotoxic liability of legacy

organophosphates.

Chemical Identity & Mechanistic Basis
Structural Advantage
Tris(3,5-xylenyl)phosphate consists of a central phosphorus atom esterified with three 3,5-

dimethylphenol groups.
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Steric Shielding: The methyl groups at the meta (3,5) positions provide steric hindrance that

protects the phosphate ester linkage from premature hydrolysis, a common failure mode in

standard phosphate plasticizers.

Neurotoxicity Safety: The absence of ortho-substituents prevents the metabolic formation of

cyclic saligenin phosphates, the neurotoxic metabolites responsible for the paralysis

associated with Tri-ortho-cresyl phosphate (TOCP).

Mechanism of Action
TXP functions as a dual-action additive. The following diagram illustrates the simultaneous

plasticization and flame-retardant pathways.
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Figure 1: Mechanistic pathway of TXP acting as both a plasticizer (green) and flame retardant

(red).

Formulation Protocols
Material Handling & Pre-requisites

State: Viscous liquid (Pour point approx. -5°C).[1][2]
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Pre-heating: If stored below 15°C, heat to 40°C to reduce viscosity for accurate dosing.

Compatibility: Highly compatible with PVC, Nitrocellulose, and Polyphenylene Oxide (PPO).

Protocol A: PVC Dry-Blending (Calendering/Extrusion)
Objective: Create a homogeneous dry blend for flexible PVC sheets or cable sheathing.

Reagents:

PVC Resin (K-value 65-70): 100 phr

Tris(3,5-xylenyl)phosphate: 30-50 phr (depending on required LOI)

Ca/Zn Stabilizer: 2-3 phr

Epoxidized Soybean Oil (Co-stabilizer): 3 phr

Step-by-Step Methodology:

Resin Charging: Charge PVC resin into a high-speed mixer. Begin mixing at low speed (600

rpm) to break up agglomerates.

Stabilizer Addition: At 50°C, add Ca/Zn stabilizer and co-stabilizers.

Plasticizer Injection: Increase mixer speed (1200-1500 rpm). Inject pre-heated TXP (50°C)

slowly over 60 seconds.

Critical Control Point: Injection must occur after the resin reaches 60°C but before 80°C to

ensure uniform absorption into the porous PVC grains.

Dry Point: Continue mixing until the "dry point" is reached (mixture becomes free-flowing

powder again). This typically occurs at 105°C - 110°C.

Cooling: Discharge immediately into a cooling mixer. Cool to 40°C to prevent caking.

Maturation: Allow the dry blend to rest for 24 hours to equilibrate plasticizer distribution

before extrusion.
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Protocol B: Plastisol Preparation (Coating/Dipping)
Objective: Create a stable paste for fabric coating or dip molding.

Step-by-Step Methodology:

Liquid Phase Prep: Premix TXP with liquid stabilizers and viscosity depressants in a vacuum

dissolver vessel.

Resin Incorporation: Gradually add Paste PVC resin (emulsion grade) while stirring at low

shear (500 rpm) to wet out the resin.

Dispersion: Once all resin is added, increase speed to 1500 rpm for 5-10 minutes. Maintain

temperature <35°C to prevent premature gelation (solvation).

Deaeration (Crucial): Apply vacuum (-0.9 bar) for 15 minutes while stirring slowly. TXP has a

higher viscosity than DEHP; entrapped air is a common defect.

Curing Profile:

Gelation: Begins at ~80°C.

Fusion: Full mechanical properties require 170°C - 190°C for 2-3 minutes.

Performance Characterization
Comparative Data: TXP vs. Standard Plasticizers
The following table contrasts Tris(3,5-xylenyl)phosphate with standard plasticizers. Note the

superior flame retardancy (LOI) and lower volatility compared to DEHP.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b042654/docs?utm_src=pdf-body#application-note-tris-3-5-xylenyl-phosphate-txp-in-high-performance-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Test Method
Tris(3,5-
xylenyl)phosp
hate

Tricresyl
Phosphate
(TCP)

DEHP (DOP)

Viscosity (25°C) ASTM D445 ~200 mPa·s ~60-80 mPa·s 50-80 mPa·s

Flash Point ASTM D92 > 240°C > 230°C ~205°C

Limiting Oxygen

Index (LOI)
ASTM D2863

28 - 32% (in

PVC)
26 - 30% 22 - 24%

Volatility (Wt

loss, 24h @

100°C)

ASTM D1203 < 0.1% < 0.2% ~0.5%

Neurotoxicity

Potential
In vivo models

Negative (No

OPIDN)

Positive (if >1%

ortho)
Negative

Validation Workflow
To validate the efficacy of TXP in your formulation, follow this testing workflow:
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Figure 2: Standard validation workflow for flame-retardant plasticizers.
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Safety & Toxicology (Drug Development
Perspective)
The "Ortho-Effect" and Neurotoxicity
For researchers transitioning from drug development to medical materials, understanding the

toxicity profile of organophosphates is paramount.

Historical Context: Tricresyl phosphate (TCP) caused mass poisonings (e.g., "Ginger Jake"

paralysis) due to the presence of the ortho-cresyl isomer.[3] This isomer metabolizes into

cyclic saligenin phosphate, a potent inhibitor of Neuropathy Target Esterase (NTE).

3,5-Xylenyl Safety: The 3,5-dimethyl substitution pattern of Tris(3,5-xylenyl)phosphate
structurally precludes the formation of the cyclic saligenin metabolite.

Metabolism: It hydrolyzes primarily into 3,5-xylenol and phosphoric acid, which are

excreted without inhibiting NTE.

Reference: Studies on roosters (the standard model for OPIDN) have shown no signs of

delayed neuropathy with pure 3,5-isomers [1].[4]

Handling Precautions
While non-neurotoxic, TXP is a chemical additive.

PPE: Nitrile gloves and safety glasses.

Inhalation: Use local exhaust ventilation during high-temperature compounding (170°C+) to

capture any phosphoric acid mists or volatiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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